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Abstract
Muscone, a macrocyclic ketone, is the principal odorous component of natural musk, a

substance highly valued in perfumery and traditional medicine for centuries. The naturally

occurring enantiomer is (R)-(-)-3-methylcyclopentadecanone. Due to the protected status of the

musk deer, from which natural musk is obtained, synthetic muscone is now the primary source

for commercial applications. Beyond its characteristic fragrance, muscone has garnered

significant scientific interest for its diverse biological activities, including potent anti-

inflammatory and neuroprotective effects. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and key biological signaling

pathways of muscone, along with detailed experimental protocols relevant to its synthesis and

biological evaluation.

Chemical Structure and Stereochemistry
The chemical structure of muscone was first elucidated by Leopold Ružička. It consists of a

15-membered carbon ring with a ketone functional group and a methyl substituent at the third
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position.

IUPAC Name: (R)-3-methylcyclopentadecanone[1]

Molecular Formula: C₁₆H₃₀O[2][3]

CAS Registry Number: 541-91-3[1][2][3]

Muscone possesses a single chiral center at the C-3 position, giving rise to two enantiomers:

(R)-(-)-muscone and (S)-(+)-muscone. The naturally occurring and most fragrant isomer is

(R)-(-)-muscone.[4][5] The racemic mixture is often denoted as (±)-muscone.

Physicochemical and Spectroscopic Properties
Muscone is a colorless to pale yellow oily liquid with a powerful, sweet, and animalic musk

odor.[6] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Muscone

Property Value Reference

Molecular Weight 238.41 g/mol [1][2]

Boiling Point 329 °C; 130 °C @ 0.5 mmHg [1]

Melting Point -15 °C [7]

Density 0.9221 g/cm³ at 17 °C [1]

Refractive Index 1.4802 at 17 °C/D [1]

Solubility

Very soluble in acetone, ethyl

ether, and ethanol. Insoluble in

water.

[1][3]

logP (Octanol/Water) 5.277 [8]

Vapor Pressure 0.000095 mmHg @ 23°C [9]

Spectroscopic Data:
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¹H-NMR and ¹³C-NMR: The nuclear magnetic resonance spectra of muscone are

characterized by a series of signals corresponding to the numerous methylene groups in the

macrocyclic ring, a distinct signal for the methyl group, and a downfield signal for the

carbonyl carbon. The exact chemical shifts and coupling patterns are dependent on the

solvent and the specific stereoisomer.

Infrared (IR) Spectroscopy: The IR spectrum of muscone prominently features a strong

absorption band characteristic of a ketone carbonyl group (C=O) stretching vibration,

typically in the range of 1700-1725 cm⁻¹.

Mass Spectrometry (MS): The electron ionization mass spectrum of muscone shows a

molecular ion peak corresponding to its molecular weight, along with a characteristic

fragmentation pattern resulting from the cleavage of the macrocyclic ring.

Biological Properties and Signaling Pathways
Muscone exhibits a range of biological activities, with its anti-inflammatory and olfactory

properties being the most extensively studied.

Anti-inflammatory Activity: Inhibition of the NF-κB and
NLRP3 Inflammasome Pathways
Muscone has been shown to exert potent anti-inflammatory effects by modulating key

signaling pathways involved in the inflammatory response. Specifically, it inhibits the activation

of Nuclear Factor-kappa B (NF-κB) and the NOD-like receptor pyrin domain-containing 3

(NLRP3) inflammasome.[10][11]

The proposed mechanism involves the downregulation of pro-inflammatory cytokines such as

Interleukin-1β (IL-1β), Tumor Necrosis Factor-α (TNF-α), and Interleukin-6 (IL-6).[10] In some

cell types, muscone has been observed to inactivate the TLR4/NF-κB signaling pathway.[12]
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Figure 1: Muscone's inhibitory effect on the NF-κB and NLRP3 inflammasome signaling
pathways.

Olfactory Receptor Interaction
The characteristic musk odor of muscone is mediated through its interaction with specific

olfactory receptors (ORs). The human olfactory receptor OR5AN1 has been identified as a key

receptor for muscone and other musk-smelling compounds. The binding of muscone to

OR5AN1 is thought to involve hydrogen bonding with a tyrosine residue (Tyr260) and

hydrophobic interactions with surrounding aromatic residues within the receptor's binding

pocket.
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Figure 2: Olfactory signal transduction pathway initiated by muscone binding to OR5AN1.

Experimental Protocols
Synthesis of (R)-(-)-Muscone via Ring-Closing
Metathesis
This protocol is a representative example of an asymmetric synthesis of (R)-(-)-muscone.

Materials:

(+)-Citronellal

Grubbs' catalyst (second generation)

Diisobutylaluminium hydride (DIBAL-H)

Dess-Martin periodinane

Various solvents (e.g., dichloromethane, toluene, diethyl ether) and reagents for standard

organic synthesis.

Methodology:

Preparation of the Diene Precursor:
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Start with commercially available (+)-citronellal.

Perform a series of standard organic transformations to elongate the carbon chain and

introduce a terminal double bond, creating a long-chain diene with the desired

stereochemistry at the methyl-bearing carbon. This typically involves reactions such as

Wittig olefination and Grignard additions.

Ring-Closing Metathesis (RCM):

Dissolve the diene precursor in a suitable solvent (e.g., dry dichloromethane or toluene)

under an inert atmosphere (argon or nitrogen).

Add a catalytic amount of a Grubbs' catalyst (e.g., second-generation).

Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by

thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, quench the reaction and purify the resulting cyclic alkene by column

chromatography.

Reduction and Oxidation:

Reduce the double bond of the cyclic alkene using a standard hydrogenation procedure

(e.g., H₂, Pd/C).

The resulting macrocyclic alkane is then oxidized to the corresponding ketone, muscone.

This can be achieved through various methods, such as oxidation of a corresponding

secondary alcohol, which can be introduced via hydroboration-oxidation of the cyclic

alkene.

(+)-Citronellal Chain Elongation &
Diene Formation Diene Precursor

Ring-Closing
Metathesis

(Grubbs' Catalyst)
Cyclic Alkene

Hydrogenation
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Figure 3: A generalized workflow for the synthesis of (R)-(-)-muscone.
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In Vitro Anti-inflammatory Assay: Measurement of
Cytokine Production
This protocol outlines a general method for assessing the anti-inflammatory effects of

muscone in a cell-based assay.

Materials:

Macrophage cell line (e.g., RAW 264.7 or bone marrow-derived macrophages)

Lipopolysaccharide (LPS)

Muscone

Cell culture medium and supplements

ELISA kits for TNF-α, IL-6, and IL-1β

Methodology:

Cell Culture and Treatment:

Culture the macrophage cells in appropriate medium until they reach a suitable

confluency.

Pre-treat the cells with various concentrations of muscone for a specified period (e.g., 1-2

hours).

Stimulate the cells with LPS (a potent inflammatory agent) for a defined time (e.g., 24

hours) to induce an inflammatory response. Include appropriate controls (untreated cells,

cells treated with LPS alone, and cells treated with muscone alone).

Collection of Supernatants:

After the incubation period, collect the cell culture supernatants.

Centrifuge the supernatants to remove any cellular debris.
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Cytokine Measurement by ELISA:

Quantify the concentrations of TNF-α, IL-6, and IL-1β in the collected supernatants using

commercially available ELISA kits, following the manufacturer's instructions.

Briefly, this involves adding the supernatants to antibody-coated microplates, followed by

the addition of detection antibodies and a substrate to generate a colorimetric signal.

Measure the absorbance using a microplate reader and calculate the cytokine

concentrations based on a standard curve.

Data Analysis:

Compare the cytokine levels in the muscone-treated groups to the LPS-only control group

to determine the inhibitory effect of muscone.

Perform statistical analysis to assess the significance of the observed effects.

Conclusion
Muscone remains a molecule of significant interest in both the fragrance industry and the field

of pharmacology. Its well-defined chemical structure and stereochemistry provide a foundation

for understanding its unique properties. The elucidation of its biological activities, particularly its

anti-inflammatory effects through the modulation of the NF-κB and NLRP3 inflammasome

pathways, opens avenues for its potential therapeutic applications. The synthetic routes

developed for muscone not only ensure a sustainable supply but also enable the synthesis of

analogs for further structure-activity relationship studies. The experimental protocols detailed in

this guide provide a framework for researchers to further investigate the chemical and

biological intricacies of this fascinating macrocyclic ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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